Cas no 1228779-96-1 (3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide)

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide structure

1228779-96-1 structure

Product Name:3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide

CAS No:1228779-96-1

Molecular Formula:C₁₂H₁₇N₃O₅S

Molecular Weight:315.34548163414

MDL:MFCD28142285

CID:2097299

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Properties

Names and Identifiers

- ABT199 Intermediate 1
- 3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide
- 3-Nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]benzenesulfonamide
- 2,6-Dimethyl-4-(5-nitropyridin-2-yl)morpholine
- 3-?nitro-?4-?[[(tetrahydro-?2H-?pyran-?4-?yl)?methyl]?amino]?Benzenesulfonamide
- 3-nitro-4-((tetrahydro-2H-pyran-4-yl)MethylaMino)benzenesulfonaMide
- 3-Nitro-4-[[(tetrahydropyran-4-yl)methyl]amino]benzenesulfonamide
- 3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide
- HNQRHNYBVWICKB-UHFFFAOYSA-N
- BCP15140
- SB17744
- AK173680
- Benzenesulfonamide, 3-nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]-
- MDL： MFCD28142285
- InChIKey： HNQRHNYBVWICKB-UHFFFAOYSA-N
- Inchi： 1S/C12H17N3O5S/c13-21(18,19)10-1-2-11(12(7-10)15(16)17)14-8-9-3-5-20-6-4-9/h1-2,7,9,14H,3-6,8H2,(H2,13,18,19)
- SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1CCOCC1)(N)(=O)=O

Computed Properties

Exact Mass: 315.088892g/mol
Surface Charge: 0
XLogP3: 1.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 4
Monoisotopic Mass: 315.088892g/mol
Monoisotopic Mass: 315.088892g/mol
Topological Polar Surface Area: 136Å²
Heavy Atom Count: 21
Complexity: 453
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Boiling Point: 542.0±60.0°C at 760 mmHg
Solubility: Very slightly soluble (0.27 g/l) (25 º C),
Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000K42-1g	Benzenesulfonamide, 3-nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]-	1228779-96-1	95%	1g	$5.00	2025-02-18
A2B Chem LLC	AA25266-250mg	3-Nitro-4-((tetrahydro-2h-pyran-4-yl)methylamino)benzenesulfonamide	1228779-96-1	95%	250mg	$4.00	2024-04-20
Aaron	AR000KCE-250mg	Benzenesulfonamide, 3-nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]-	1228779-96-1	97%	250mg	$3.00	2025-01-20
abcr	AB459237-5 g	3-Nitro-4-((tetrahydro-2H-pyran-4-yl)methylamino)benzenesulfonamide; .	1228779-96-1		5g	€92.30	2023-07-18
Alichem	A019090012-10g	3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide	1228779-96-1	95%	10g	$400.00	2023-09-03
Ambeed	A131461-250mg	3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide	1228779-96-1	95%	250mg	$5.0	2025-02-26
Apollo Scientific	OR55052-1g	3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide	1228779-96-1		1g	£15.00	2025-02-20
Chemenu	CM181998-5g	3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide	1228779-96-1	95%	5g	$153	2021-08-05
ChemScence	CS-0010860-5g	3-Nitro-4-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]benzenesulfonamide	1228779-96-1	98.77%	5G	$40.0	2022-04-28
eNovation Chemicals LLC	D572940-25G	3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide	1228779-96-1	97%	25G	$85	2022-09-02

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:1228779-96-1)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1228779-96-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide Related Literature

1. Antibody–ProteinA conjugated quantum dots for multiplexed imaging of surface receptors in living cells†

Dhermendra K. Tiwari,Shin-ichi Tanaka,Yasushi Inouye,Keiko Yoshizawa,Tomonobu M. Watanabe Mol. BioSyst., 2010,6, 2325-2331
2. Diagnosis of thymic epithelial tumor subtypes by a quantitative proteomic approach†

Ting Zhao,Jie Wu,Xiaohui Liu,Lei Zhang,Gang Chen Analyst, 2018,143, 2491-2500
3. Contents list

Polym. Chem., 2013,4, 5133-5141
4. Hot off the Press

Nat. Prod. Rep., 2023,40, 1066-1070
5. Ultra-robust carbon fibers for multi-media purification via solar-evaporation†

J. Mater. Chem. A, 2019,7, 586-593
6. 29. Sulphanilamides of some aminopyrazoles, and a note on the application of p-phthalimidobenzenesulphonyl chloride to the synthesis of sulphanilamides

J. Chem. Soc., 1945, 114-116
7. Phosphorylated graphene monoliths with high mixed proton/electron conductivity†

J. Mater. Chem. A, 2018,6, 8499-8506
8. A self-healing high-performance phosphorus composite anode enabled by in situ preformed intermediate lithium sulfides†

Weiqiang Kong,Zhongsheng Wen,Zhaoyang Zhou,Guanqin Wang,Jinpeng Yin,Liying Cui,Wei Sun J. Mater. Chem. A, 2019,7, 27048-27056
9. Combining site-directed spin labeling in vivo and in-cell EPR distance determination†

Pia Widder,Julian Schuck,Daniel Summerer,Malte Drescher Phys. Chem. Chem. Phys., 2020,22, 4875-4879
10. A unique strategy for preparing single-phase unitary/binary oxides–graphene composites†

Ying-Feng Lee,Chi-Chang Hu,Chih-I Chang,Chien-Liang Liu,Yi-Lin Yang Chem. Commun., 2010,46, 7957-7959

Related Categories

1228779-96-1 (3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide) Related Products

Recommended suppliers

Heyuan Broad Spectrum Biotechnology Co., Ltd

(CAS:1228779-96-1)3-nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)-benzenesulfonamide

Purity:98%/98%/98%

Quantity:1kg/5kg/25kg

Price($):Discuss personally/Discuss personally/Discuss personally

Amadis Chemical Company Limited

(CAS:1228779-96-1)3-nitro-4-[(oxan-4-ylmethyl)amino]benzene-1-sulfonamide

Purity:99%

Quantity:100g

Price($):207.0